Cas no 1804625-75-9 (3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine
• CAS No: 1804625-75-9
• MF: C₈H₄BrF₅INO
• MW: 431.923951148987
• CID: 4838044
• Update Time: 2025-05-19

3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF5INO/c9-2-3-4(15)1-5(17-8(12,13)14)16-6(3)7(10)11/h1,7H,2H2
• InChI Key： ALJYAXHSKRCULC-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 4.2
• Topological Polar Surface Area: 22.1

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1804625-75-9)

The compound 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1804625-75-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including bromomethyl, difluoromethyl, iodo, and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of difluoromethyl and trifluoromethoxy groups in this compound aligns with current trends in drug discovery, where fluorine incorporation is a key strategy to improve pharmacokinetic properties. This has led to a growing number of searches for terms like "fluorinated pyridine synthesis" and "pyridine intermediates for drug development," reflecting the compound's relevance in modern chemistry.

From a synthetic perspective, 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine offers versatile reactivity. The bromomethyl group serves as an excellent leaving group for nucleophilic substitution reactions, while the iodo substituent enables cross-coupling reactions such as Suzuki or Sonogashira couplings. These attributes make it a sought-after building block for constructing complex heterocyclic frameworks, a topic frequently explored in academic and industrial research.

The compound's CAS No. 1804625-75-9 is often queried in databases like SciFinder and Reaxys, highlighting its importance in chemical R&D. Additionally, its structural complexity has sparked interest in computational chemistry, with researchers investigating its electronic properties and potential interactions with biological targets. Searches for "pyridine derivatives in medicinal chemistry" and "halogenated heterocycles" often lead to discussions about this compound's utility.

Environmental and regulatory considerations also play a role in the compound's applications. The trifluoromethoxy group, for instance, is known for its lipophilicity, which can influence the environmental fate of derived products. This has led to increased scrutiny and searches for "sustainable fluorochemicals" and "green synthesis of pyridines," aligning with global efforts to reduce the ecological footprint of chemical processes.

In summary, 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-(trifluoromethoxy)pyridine (CAS No. 1804625-75-9) represents a cutting-edge intermediate in synthetic chemistry. Its multifaceted reactivity and alignment with current research trends ensure its continued relevance in the development of next-generation pharmaceuticals and agrochemicals. As the scientific community explores new frontiers in fluorine chemistry and heterocyclic synthesis, this compound is poised to remain a focal point of innovation.